Cas no 101079-62-3 (6-chloro-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-chloro-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 101079-62-3
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD00955650
• CID: 1027166
• PubChem ID: 4366471
• Update Time: 2025-04-20

6-chloro-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methylpyrimidin-4(3H)-one
• 6-Chloro-3-methylpyrimidin-4(3H)
• 6-chloro-3-methylpyrimidin-4-one
• 6-CHLORO-3-METHYL-3,4-DIHYDROPYRIMIDIN-4-ONE
• IRYLYRQCDCQZHE-UHFFFAOYSA-N
• MB01596
• 4(3H)-Pyrimidinone, 6-chloro-3-methyl-
• AB0034395
• X8544
• ST24029732
• MFCD00955650
• 6-chloro-3-methylpyrimidin-4-one;
• SY107818
• CS-0034825
• EN300-252458
• AKOS015920131
• SCHEMBL15262534
• A897246
• F2199-0498
• 101079-62-3
• DTXSID40402428
• DS-1224
• 6-chloro-3-methyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD00955650
• Inchi： 1S/C5H5ClN2O/c1-8-3-7-4(6)2-5(8)9/h2-3H,1H3
• InChI Key： IRYLYRQCDCQZHE-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C=N1)C)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 0.3

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 34.89000
• LogP: 0.43370
• Vapor Pressure: No data available

6-chloro-3-methyl-3,4-dihydropyrimidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines